Cas no 1040280-87-2 (Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate)

Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate structure
1040280-87-2 structure
Product Name:Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate
CAS No:1040280-87-2
MF:C13H13BrO3
MW:297.144523382187
CID:2154087
Update Time:2023-08-05

Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-bromo-2-oxo-1,2,3,4- tetrahydro-1-naphthalenecarboxylate
    • RVGXBSQFQZBINE-UHFFFAOYSA-N
    • ethyl 6-bromo-2-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate
    • Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate
    • Inchi: 1S/C13H13BrO3/c1-2-17-13(16)12-10-5-4-9(14)7-8(10)3-6-11(12)15/h4-5,7,12H,2-3,6H2,1H3
    • InChI Key: RVGXBSQFQZBINE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CCC(C2C(=O)OCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Topological Polar Surface Area: 43.4
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